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Compound of Interest

Compound Name: C18 Globotriaosylceramide-d3

Cat. No.: B15598264

Essential Safety and Handling Guide for C18
Globotriaosylceramide-d3

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling C18 Globotriaosylceramide-d3. It outlines the
necessary personal protective equipment (PPE), procedural steps for safe handling, and
disposal plans to ensure a secure laboratory environment.

While C18 Globotriaosylceramide-d3 is not classified as a hazardous substance according to
the Globally Harmonized System (GHS), it is prudent to follow standard laboratory safety
protocols to minimize exposure, as the health hazards of many research chemicals have not

been fully investigated.[1][2]

Recommended Personal Protective Equipment (PPE)

Adherence to the following PPE guidelines is essential to ensure personal safety and prevent
contamination when handling C18 Globotriaosylceramide-d3 in its solid form.
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Protective Equipment

Specification and Use

Respiratory Protection

A dust mask or N95 respirator should be worn to
prevent the inhalation of fine particles,
especially when weighing or transferring the
powder.[2][3]

Eye Protection

Chemical safety glasses or goggles are required

to protect the eyes from any airborne particles.

[2](3]

Hand Protection

Chemical-resistant gloves, such as nitrile
gloves, must be worn to avoid direct skin
contact.[2][3] Gloves should be inspected before

use and changed if contaminated.

Body Protection

A standard laboratory coat should be worn to

protect personal clothing from contamination.[2]

[3]

Operational and Disposal Plans

Proper handling and disposal are critical for maintaining a safe and compliant laboratory. The

following guidance outlines the key steps from receipt of the compound to its final disposal.

Step-by-Step Handling and Storage Protocol

e Receiving and Inspection: Upon receipt, inspect the container for any damage or leaks.

o Designated Work Area: All handling of the solid compound should occur in a designated,

well-ventilated area, such as a chemical fume hood or a benchtop with localized exhaust

ventilation, to control dust.

» Weighing and Aliquoting:

o Perform these tasks on a clean, non-porous surface.

o Use appropriate tools (e.g., spatulas) to handle the solid. Avoid creating dust clouds.
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o Close the primary container tightly immediately after use.

Solution Preparation: If preparing solutions, add the solid to the solvent slowly to prevent
splashing. C18 Globotriaosylceramide-d3 is soluble in Chloroform:Methanol (2:1) and
DMSO.[4][5]

Storage: Store the compound in its original, tightly sealed container at -20°C for long-term
stability.[5]

Waste Disposal Plan

Solid Waste: Collect excess solid C18 Globotriaosylceramide-d3 and any contaminated
disposable materials (e.g., weigh boats, pipette tips) in a clearly labeled waste container.

Liquid Waste: Solutions containing the compound should be collected in a designated,
labeled hazardous waste container for organic solvents.

Disposal Compliance: While smaller quantities may be disposable with household waste
according to one Safety Data Sheet, it is best practice to dispose of all chemical waste,
including uncleaned packaging, in accordance with local, state, and federal regulations.[1]
Contact your institution's Environmental Health and Safety (EHS) department for specific
guidance.

Compound Data

The following table summarizes key quantitative information for C18 Globotriaosylceramide-
d3.
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Property

Value

Molecular Formula

Cs4HosD3NO1s[5]

Formula Weight

1055.4 g/mol [5]

Purity

>99% deuterated forms (d1-d3)[5]

Formulation

A solid[4][5]

Storage Temperature

-20°C[5]

Stability

> 4 years[5]

Safe Handling Workflow

The diagram below illustrates the standard workflow for safely handling C18

Globotriaosylceramide-d3 in a laboratory setting, from initial preparation to final disposal.
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Caption: Workflow for Safe Handling of C18 Globotriaosylceramide-d3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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